5-(1H-tetrazol-1-yl)-1H-indole

• Molecular Formula: C9H7N5
• Molecular Weight: 185.19 g/mol
• IUPAC Name: 5-(tetrazol-1-yl)-1H-indole
• InChI: InChI=1S/C9H7N5/c1-2-9-7(3-4-10-9)5-8(1)14-6-11-12-13-14/h1-6,10H
• InChI Key: OQVLGTCXBCXQJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2)C=C1N3C=NN=N3

Description

5-(1H-tetrazol-1-yl)-1H-indole is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 1H-indol-5-amine (0.6 g, 4.52 mmol) in acetic acid (9 mL), sodium azide (0.42 g, 6.2 mmol) and triethoxy ethane (1.0 mL, 6.2 mmol) were added and stirred at 100° C. for 3 h. The reaction was brought to room temperature and stirred for 10-12 h. The reaction was quenched with saturated NaHCO3 and the mixture was extracted with ethyl acetate. The organic layer was separated, washed with brine, dried over anhydrous NaSO4 and concentrated in vacuo. Resultant residue was purified by flash column chromatography to yield 5-(1H-tetrazol-1-yl)-1H-indole. (0.174 g, 21%); MS: 186 (M+1).